Cas no 2229414-03-1 (1-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}propan-2-one)

• Product Name: 1-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}propan-2-one
• CAS No: 2229414-03-1
• MF: C₉H₈ClN₃O
• MW: 209.632320404053
• CID: 6452925
• PubChem ID: 165661728
• Update Time: 2025-11-05

1-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}propan-2-one
• 2229414-03-1
• EN300-1994600
• 1-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propan-2-one

• Inchi： 1S/C9H8ClN3O/c1-5(14)2-6-3-11-9-7(6)8(10)12-4-13-9/h3-4H,2H2,1H3,(H,11,12,13)
• InChI Key： UFOFICXALITDPE-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)NC=C2CC(C)=O

Computed Properties

• Exact Mass: 209.0355896g/mol
• Monoisotopic Mass: 209.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.6Ų

Additional information on 1-{4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}propan-2-one

Introduction to 1-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propan-2-one (CAS No. 2229414-03-1)

The compound 1-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propan-2-one (CAS No. 2229414-03-1) represents a significant advancement in the field of medicinal chemistry, particularly in the design and development of novel therapeutic agents. This heterocyclic derivative, featuring a fused pyrrolopyrimidine core, has garnered considerable attention due to its structural complexity and potential biological activity. The presence of a chloro substituent at the 4-position of the pyrrolopyrimidine ring enhances its reactivity, making it a valuable scaffold for further chemical modifications and functionalization.

Recent studies have highlighted the importance of pyrrolopyrimidine derivatives in drug discovery, particularly for their role as kinase inhibitors and antimicrobial agents. The 1-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propan-2-one structure exhibits promising pharmacokinetic properties, including favorable solubility and metabolic stability. These characteristics are critical for the development of orally bioavailable drugs, which are often preferred in clinical settings due to their ease of administration and patient compliance.

One of the most intriguing aspects of this compound is its potential to interact with biological targets such as protein kinases, which are implicated in various diseases including cancer and inflammatory disorders. The chloro group at the 4-position of the pyrrolopyrimidine ring serves as a key pharmacophore, enabling selective binding to these targets while minimizing off-target effects. This specificity is essential for improving therapeutic efficacy and reducing adverse reactions.

In addition to its kinase inhibitory activity, preliminary research suggests that 1-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propan-2-one may exhibit antimicrobial properties. The fused heterocyclic system provides a rich scaffold for interactions with bacterial enzymes and cell wall components, potentially leading to the development of novel antibiotics. This is particularly relevant in light of the growing concern over antibiotic resistance, where new therapeutic strategies are urgently needed.

The synthesis of 1-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propan-2-one involves multi-step organic transformations, including cyclization reactions and nucleophilic substitutions. The chloro substituent plays a crucial role in these synthetic steps, facilitating key bond-forming events that contribute to the overall structural integrity of the molecule. Advanced computational methods have been employed to optimize synthetic routes, ensuring high yields and purity of the final product.

From a medicinal chemistry perspective, the versatility of 1-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propan-2-one as a scaffold for drug discovery is evident from its ability to undergo diverse chemical modifications. For instance, introduction of additional functional groups such as amides or carboxylic acids can further enhance its binding affinity to biological targets. Such modifications are often guided by structure-based drug design approaches, where high-resolution crystal structures of protein-ligand complexes provide critical insights into molecular interactions.

The compound's potential applications extend beyond oncology and antimicrobial therapy. Emerging evidence suggests that pyrrolopyrimidine derivatives may also play a role in treating neurological disorders by modulating neurotransmitter receptors or ion channels. The chloro group's ability to engage with specific amino acid residues in these targets underscores the compound's therapeutic promise. Further investigation into its pharmacological profile is warranted to fully elucidate its potential benefits.

In conclusion, 1-{4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}propan-2-one (CAS No. 2229414-03-1) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of reactivity and biological activity positions it as a valuable intermediate in drug discovery efforts targeting cancer, infections, and other diseases. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain a cornerstone in medicinal chemistry innovation.